2-(3-(2-Fluoroethyl)-4-hydroxypiperidin-1-yl)acetic acid
Overview
Description
2-(3-(2-Fluoroethyl)-4-hydroxypiperidin-1-yl)acetic acid is a useful research compound. Its molecular formula is C9H16FNO3 and its molecular weight is 205.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Applications
Synthesis of Piperidin-Ols and Their Acrylates : A study demonstrated the synthesis of (4-hydroxypiperidin-1-yl)tetra- and -octafluorochalcones, which yielded 1-[4-(1,3-diaryl-4,5-dihydro-1H-pyrazol-5-yl)-2,3,5,6-tetrafluorophenyl]piperidin-4-ols. These compounds are promising as monomers for fluorescent films (Soboleva, Orlova, & Shelkovnikov, 2017).
Vinylfluoro Group as an Acetonyl Cation Equivalent : A novel synthesis approach was explored where an acid-catalyzed hydrolysis of tert-butyl (2S,5S)-2-tert-butyl-5-(2-fluoroallyl)-3-methyl-4-oxoimidazolidine-1-carboxylate led to pipecolic acid derivatives. This study highlights the versatility of the vinylfluoro group under acidic conditions (Purkayastha, Shendage, Froehlich, & Haufe, 2010).
Fluoroacetylation of Indoles for Synthesis of Fluoromethyl Indol-3-yl Ketones : Research showed an efficient protocol for fluoroacetylation of indoles using fluorinated acetic acids. This method is significant for synthesizing diverse fluoromethyl indol-3-yl ketones under catalyst- and additive-free conditions (Yao, Ren, Wang, & Guan, 2016).
Synthesis of New α-Amino-β-hydroxy Six-Membered Heterocyclic Phosphonic Acids : This research focused on the synthesis of 2-hydroxy-4-heterocyclic phosphonic acids from ketones. The compounds synthesized include (4-amino-3-hydroxypiperidin-4-yl)-, (4-amino-3-hydroxytetrahydro-2H-pyran-4-yl)-, and (1-amino-2-hydroxycyclohexyl)phosphonic acids (Louaisil, Rabasso, & Fadel, 2009).
Specific Chemical Applications
Use in Fluoropolymers : A scientific opinion by EFSA assessed the safety of perfluoro{acetic acid, 2-[(5-methoxy-1, 3-dioxolan-4-yl)oxy]}, ammonium salt, used as a polymer production aid in the manufacture of fluoropolymers, highlighting its application in food contact materials (Flavourings, 2014).
Fluorophore Development for Biomedical Analysis : The synthesis of 6-methoxy-4-quinolone (6-MOQ), derived from 5-methoxyindole-3-acetic acid, offers strong fluorescence in various pH ranges and is stable against light and heat. It shows potential as a fluorescent labeling reagent in biomedical analysis (Hirano, Hamase, Fukuda, Tomita, & Zaitsu, 2004).
Automated Synthesis of Oligoribonucleotides : A new 2'-hydroxyl protecting group, 2-hydroxyisophthalate formaldehyde acetal (HIFA), was developed for RNA oligomer synthesis. This compound demonstrates potential in the automated synthesis of oligoribonucleotides (Rastogi & Usher, 1995).
Indoloketopiperazine Derivatives Synthesis : Research on the synthesis of indoloketopiperazine derivatives through a three-component Ugi reaction using 2-(3-chloro-2-formyl-1H-indol-1-yl) acetic acid highlights the compound's utility in creating novel pharmaceutical agents (Ghandi, Zarezadeh, & Taheri, 2012).
Mechanism of Action
Properties
IUPAC Name |
2-[3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16FNO3/c10-3-1-7-5-11(6-9(13)14)4-2-8(7)12/h7-8,12H,1-6H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZAIMSGQMWHUJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(C1O)CCF)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.